Cas no 1004193-55-8 (1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-55-8
• MF: C₁₁H₇Cl₂N₃S
• MW: 284.164378404617
• MDL: MFCD04968748
• CID: 3058494
• PubChem ID: 7017390
• Update Time: 2025-04-21

1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017709
• ART-CHEM-BB B017709
• 1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• EN300-229245
• BBL039862
• 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-1h-pyrazole
• 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanatopyrazole
• 1004193-55-8
• AKOS000307475
• CS-0268972
• STK349448
• 1-(2,6-dichlorobenzyl)-4-isothiocyanato-1H-pyrazole

• MDL： MFCD04968748
• Inchi： 1S/C11H7Cl2N3S/c12-10-2-1-3-11(13)9(10)6-16-5-8(4-15-16)14-7-17/h1-5H,6H2
• InChI Key： QAZPVUAUAODINR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=C(C=N1)N=C=S)Cl

Computed Properties

• Exact Mass: 282.9737738Da
• Monoisotopic Mass: 282.9737738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes